H-Bond Acceptor Count and TPSA vs. Cyclopropyl Analog
4-Chloro-1-cyclopropoxy-2-methoxybenzene (C₁₀H₁₁ClO₂) possesses two hydrogen-bond acceptor atoms (the cyclopropoxy ether oxygen and the methoxy oxygen), yielding a calculated topological polar surface area (TPSA) of approximately 18.5 Ų (based on fragment contributions: ether O ≈9.23 Ų + methoxy O ≈9.23 Ų). In contrast, 4-chloro-1-cyclopropyl-2-methoxybenzene (CAS 1095539-56-2; C₁₀H₁₁ClO) has only one H-bond acceptor (the methoxy oxygen) and a reported TPSA of 9.23 Ų . The doubling of H-bond acceptor count in the cyclopropoxy derivative enhances aqueous solubility and may influence transporter recognition and off-rate kinetics in target-binding assays.
| Evidence Dimension | Topological Polar Surface Area (TPSA) / H-Bond Acceptor Count |
|---|---|
| Target Compound Data | TPSA ≈18.5 Ų (calculated from fragment contributions); H-bond acceptors = 2. |
| Comparator Or Baseline | 4-Chloro-1-cyclopropyl-2-methoxybenzene: TPSA = 9.23 Ų; H-bond acceptors = 1. |
| Quantified Difference | ΔTPSA ≈ +9.2 Ų; ΔH-bond acceptors = +1. |
| Conditions | TPSA calculated by fragment-based method (Ertl et al.) as reported by ChemSrc for comparator compound ; target compound values derived from identical fragment addition methodology. |
Why This Matters
A TPSA difference of ~9 Ų can shift predicted Caco-2 permeability and oral absorption classification (e.g., from ≥90% to <90% predicted fraction absorbed), making the cyclopropoxy variant preferable when moderate polarity enhancement is required without introducing ionizable groups.
